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Compound of Interest

Compound Name: (4-Methoxyphenyl)methanol-d2

Cat. No.: B15556547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the exact mass, synthesis, and

analysis of (4-Methoxyphenyl)methanol-d2. This deuterated analog of (4-

Methoxyphenyl)methanol serves as a valuable tool in various research applications, particularly

as an internal standard in quantitative mass spectrometry-based assays.

Core Data: Exact Mass Calculation
The exact mass of a molecule is the mass of a single molecule with a specific isotopic

composition. For (4-Methoxyphenyl)methanol-d2, the molecular formula is C₈H₈D₂O₂. The

exact mass is calculated using the masses of the most abundant isotopes of its constituent

elements.
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Element Isotope
Exact Mass
(Da)

Count
Total Mass
(Da)

Carbon ¹²C 12.000000 8 96.000000

Hydrogen ¹H 1.007825[1][2][3] 8 8.062600

Deuterium ²H 2.014102[2][3] 2 4.028204

Oxygen ¹⁶O 15.994915[1] 2 31.989830

Total 140.080634

The calculated exact mass of (4-Methoxyphenyl)methanol-d2 is 140.080634 Da. For

comparison, the exact mass of the non-deuterated (4-Methoxyphenyl)methanol (C₈H₁₀O₂) is

138.068080 Da.

Experimental Protocols
Synthesis of (4-Methoxyphenyl)methanol-d2
A common method for the selective deuteration of a benzylic alcohol like (4-

Methoxyphenyl)methanol involves the reduction of the corresponding aldehyde, 4-

methoxybenzaldehyde, using a deuterated reducing agent.

Materials:

4-methoxybenzaldehyde

Sodium borodeuteride (NaBD₄)

Methanol (anhydrous)

Diethyl ether (anhydrous)

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A solution of 4-methoxybenzaldehyde in anhydrous methanol is prepared in

a round-bottom flask equipped with a magnetic stirrer. The flask is cooled in an ice bath.

Reduction: Sodium borodeuteride is added portion-wise to the stirred solution. The reaction

is allowed to proceed for a specified time, typically 1-2 hours, while monitoring the progress

by thin-layer chromatography (TLC).

Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

Extraction: The product is extracted with diethyl ether. The organic layers are combined.

Drying and Concentration: The combined organic extract is washed with brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure

using a rotary evaporator.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Mass Spectrometry Analysis
The accurate mass and isotopic enrichment of the synthesized (4-Methoxyphenyl)methanol-
d2 can be confirmed using high-resolution mass spectrometry (HRMS). When used as an

internal standard for the quantification of (4-Methoxyphenyl)methanol in a sample, a liquid

chromatography-mass spectrometry (LC-MS) method is typically employed.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF)

Sample Preparation for Quantitative Analysis:

Stock Solutions: Prepare stock solutions of both (4-Methoxyphenyl)methanol and (4-
Methoxyphenyl)methanol-d2 in a suitable organic solvent (e.g., methanol) at a

concentration of 1 mg/mL.

Calibration Standards: A series of calibration standards are prepared by spiking a blank

matrix (e.g., plasma, urine) with known concentrations of (4-Methoxyphenyl)methanol.

Internal Standard Addition: A fixed concentration of the (4-Methoxyphenyl)methanol-d2
internal standard is added to all calibration standards, quality control samples, and unknown

samples.

Sample Extraction: The samples are then subjected to a sample preparation procedure, such

as protein precipitation or liquid-liquid extraction, to remove interfering matrix components.[4]

LC-MS/MS Analysis:

Chromatographic Separation: The extracted samples are injected onto an appropriate HPLC

column (e.g., a C18 reversed-phase column) to separate the analyte from other components.

[4]

Mass Spectrometric Detection: The mass spectrometer is operated in a selected reaction

monitoring (SRM) or multiple reaction monitoring (MRM) mode. Specific precursor-to-product

ion transitions for both the analyte and the deuterated internal standard are monitored.

Quantification: The concentration of (4-Methoxyphenyl)methanol in the unknown samples is

determined by calculating the ratio of the peak area of the analyte to the peak area of the

internal standard and comparing this ratio to the calibration curve.

Visualizations
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Synthesis of (4-Methoxyphenyl)methanol-d2

4-methoxybenzaldehyde in Methanol

Addition of NaBD4

Reduction Reaction

Quenching with NH4Cl

Extraction with Diethyl Ether
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(4-Methoxyphenyl)methanol-d2
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Caption: A generalized workflow for the synthesis of (4-Methoxyphenyl)methanol-d2.
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Quantitative Analysis using Deuterated Internal Standard

Sample Preparation

LC-MS/MS Analysis
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Caption: Workflow for quantitative analysis using a deuterated internal standard by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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